Derrubone

• Molecular Formula: C21H18O6
• Molecular Weight: 366.4 g/mol
• IUPAC Name: 3-(1,3-benzodioxol-5-yl)-5,7-dihydroxy-6-(3-methylbut-2-enyl)chromen-4-one
• InChI: InChI=1S/C21H18O6/c1-11(2)3-5-13-15(22)8-18-19(20(13)23)21(24)14(9-25-18)12-4-6-16-17(7-12)27-10-26-16/h3-4,6-9,22-23H,5,10H2,1-2H3
• InChI Key: FTBGFGQPUMCUSC-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=CC4=C(C=C3)OCO4)O)C
• Synonyms: derrubone

Description

Derrubone is a prenylated isoflavone, a type of flavonoid, originally isolated from the Indian tree Derris robusta . It has garnered significant interest due to its potential biological activities, particularly as an inhibitor of the heat shock protein 90 (Hsp90) chaperone machinery .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of derrubone involves several steps, typically starting from readily available precursorsThe reaction conditions often involve the use of catalysts and specific temperature controls to ensure the desired product is obtained .

Industrial Production Methods

advancements in synthetic organic chemistry may pave the way for more efficient production methods in the future .

Chemical Reactions Analysis

Types of Reactions

Derrubone undergoes various chemical reactions, including:

Oxidation: This reaction can modify the hydroxyl groups present in the compound.

Reduction: Although less common, reduction reactions can alter the carbonyl group in the isoflavone structure.

Substitution: Substitution reactions, particularly involving the prenyl group, can lead to the formation of various derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation and reducing agents like sodium borohydride for reduction. Substitution reactions may involve halogenating agents or other electrophiles .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of prenylated derivatives .

Scientific Research Applications

Derrubone has a wide range of scientific research applications:

Chemistry: It is used as a model compound in studies of flavonoid chemistry and synthesis.

Biology: This compound’s ability to inhibit Hsp90 makes it a valuable tool in studying protein folding and stress responses in cells.

Medicine: Its potential anticancer properties are being explored, particularly its ability to stabilize G-quadruplex structures in DNA, which can inhibit telomerase activity in cancer cells.

Industry: While its industrial applications are limited, this compound’s unique chemical properties make it a candidate for the development of new pharmaceuticals and biochemical tools.

Mechanism of Action

Derrubone exerts its effects primarily by inhibiting the Hsp90 protein folding machinery. Hsp90 is a chaperone protein that assists in the proper folding of other proteins, many of which are involved in cell growth and survival. By inhibiting Hsp90, this compound induces the degradation of its client proteins, which can lead to the suppression of cancer cell growth . The molecular targets and pathways involved include the disruption of protein-protein interactions within the Hsp90 complex .

Comparison with Similar Compounds

Similar Compounds

Genistein: Another isoflavone with anticancer properties.

Daidzein: Similar in structure to genistein, also with potential health benefits.

Biochanin A: A methylated isoflavone with various biological activities.

Uniqueness

Derrubone’s uniqueness lies in its potent inhibition of Hsp90 and its ability to stabilize G-quadruplex structures, which are less common among other isoflavones . This makes it a promising candidate for further research and potential therapeutic applications.